Cas no 916420-58-1 (3'-Methyl-5'-(trifluoromethoxy)acetophenone)

• Product Name: 3'-Methyl-5'-(trifluoromethoxy)acetophenone
• CAS No: 916420-58-1
• MF: C₁₀H₉F₃O₂
• MW: 218.172473669052
• CID: 3161394
• PubChem ID: 46737544
• Update Time: 2025-04-21

3'-Methyl-5'-(trifluoromethoxy)acetophenone Chemical and Physical Properties

Names and Identifiers

• 3'-Methyl-5'-(trifluoromethoxy)acetophenone
• 916420-58-1
• 1-[3-methyl-5-(trifluoromethoxy)phenyl]ethan-1-one
• MFCD09025377
• 1-(3-Methyl-5-(trifluoromethoxy)phenyl)ethanone
• 1-[3-methyl-5-(trifluoromethoxy)phenyl]ethanone
• SCHEMBL17407187
• JS-4612
• AKOS015956865
• GETBQKMSVSZNJD-UHFFFAOYSA-N
• DTXSID101241686

• MDL： MFCD09025377
• Inchi： 1S/C10H9F3O2/c1-6-3-8(7(2)14)5-9(4-6)15-10(11,12)13/h3-5H,1-2H3
• InChI Key： GETBQKMSVSZNJD-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(C)=O)C=C(C)C=1)(F)F

Computed Properties

• Exact Mass: 218.05546401g/mol
• Monoisotopic Mass: 218.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų